Cas no 2228530-39-8 (3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228530-39-8
• MF: C₉H₁₁ClF₂N₂
• MW: 220.646847963333
• CID: 5810719
• PubChem ID: 165691703
• Update Time: 2025-10-28

3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine
• 2228530-39-8
• EN300-1951988

• Inchi： 1S/C9H11ClF2N2/c1-6-4-7(5-8(10)14-6)9(11,12)2-3-13/h4-5H,2-3,13H2,1H3
• InChI Key： RQZHKEDRHMFPSZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(CCN)(F)F

Computed Properties

• Exact Mass: 220.0578824g/mol
• Monoisotopic Mass: 220.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine

Introduction to 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2228530-39-8)

3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2228530-39-8, represents a novel structural motif that has been explored for its potential biological activity. The molecule features a pyridine core substituted with chloro and methyl groups, combined with a difluorinated propylamine side chain, which contributes to its unique chemical and pharmacological properties.

The significance of this compound lies in its structural design, which integrates multiple pharmacophoric elements known to enhance binding affinity and selectivity towards biological targets. The presence of a chloro group at the 2-position of the pyridine ring and a methyl group at the 6-position introduces specific electronic and steric characteristics that modulate interactions with enzymes and receptors. Additionally, the difluoropropan-1-amine moiety enhances lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been growing interest in pyridine derivatives as scaffolds for therapeutic agents due to their diverse biological activities. Studies have demonstrated that pyridine-based compounds can exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. The structural features of 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel drugs. The combination of electronic and steric effects from the substituents at the pyridine ring and the difluoropropan-1-amine side chain allows for fine-tuning of binding interactions. This flexibility is crucial for designing molecules that can effectively interact with biological targets while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking studies have suggested that 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine may interact with proteins involved in signal transduction pathways relevant to neurological disorders. These findings are particularly exciting as they open up new avenues for therapeutic intervention.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. Techniques such as cross-coupling reactions, fluorination methods, and functional group transformations have been employed to achieve high yields and purity levels. These advancements are crucial for ensuring that subsequent biological evaluations are performed on high-quality samples.

Beyond its potential therapeutic applications, 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine also serves as a valuable tool for mechanistic studies in medicinal chemistry. By understanding how this compound interacts with biological targets, researchers can gain insights into structure-function relationships that can guide future drug design efforts. Such knowledge is essential for developing more effective and targeted therapeutics.

The compound's unique structural features also make it an interesting candidate for exploring new chemical space. By modifying various substituents or introducing additional functional groups, chemists can generate libraries of derivatives with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion, 3-(2-chloro-6-methylpyridin-4-yl)-3,3-difluoropropan-1-amine (CAS No. 2228530-39-8) represents a promising entity in pharmaceutical research. Its structural design offers multiple pharmacophoric elements that enhance its potential as a lead molecule for drug development. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in the discovery and development of new therapeutic agents.